Cas no 66121-66-2 (1-Methyl-1H-imidazole-5-carbonitrile)

1-Methyl-1H-imidazole-5-carbonitrile Properties

Names and Identifiers

• 1-Methyl-1H-imidazole-5-carbonitrile
• 3-methylimidazole-4-carbonitrile
• Z1201623260
• A8935
• SY041686
• FT-0653653
• AMY24744
• MFCD06200859
• AS-34317
• SCHEMBL945843
• CS-0052469
• 3-METHYL-3H-IMIDAZOLE-4-CARBONITRILE
• EN300-116821
• 1-methylimidazole-5-carbonitrile
• J-504911
• 66121-66-2
• PB24888
• DTXSID60383664
• J-504867
• AKOS006345441
• 1-methyl-1H-imidazole-5-carbonitrile, AldrichCPR
• +Expand

• MDL： MFCD06200859
• InChIKey： VRBIIAGKRWHJQE-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H5N3/c1-8-4-7-3-5(8)2-6/h3-4H,1H3
• SMILES： CN1C=NC=C1C#N

Computed Properties

• Exact Mass: 107.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 107.048
• Heavy Atom Count: 8
• Complexity: 123
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 41.6A^2

Experimental Properties

• LogP: 0.29178
• PSA: 41.61000
• Refractive Index: 1.579
• Boiling Point: 314.1±15.0 °C at 760 mmHg
• Melting Point: 55 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 143.8±20.4 °C
• Density: 1.1±0.1 g/cm3

1-Methyl-1H-imidazole-5-carbonitrile Security Information

• Safety Instruction： 45
• Dangerous goods sign： T
• Hazard Statement： Harmful
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 25
• Signal Word：warning

1-Methyl-1H-imidazole-5-carbonitrile Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%